4-(4-methoxybenzylidene)-3-phenyl-5(4H)-isoxazolone

• IUPAC Name: (4E)-4-[(4-methoxyphenyl)methylidene]-3-phenyl-1,2-oxazol-5-one
• InChI: InChI=1S/C17H13NO3/c1-20-14-9-7-12(8-10-14)11-15-16(18-21-17(15)19)13-5-3-2-4-6-13/h2-11H,1H3/b15-11+
• InChI Key: HGIIHVJCDPYWBJ-RVDMUPIBSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C2C(=NOC2=O)C3=CC=CC=C3
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/2\C(=NOC2=O)C3=CC=CC=C3
• Molecular Formula: C17H13NO3
• Molecular Weight: 279.29 g/mol

Description

4-(4-methoxybenzylidene)-3-phenyl-5(4H)-isoxazolone is a useful research compound. Its molecular formula is C17H13NO3 and its molecular weight is 279.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 279.08954328 g/mol and the complexity rating of the compound is 441. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Crystallographic and Theoretical Studies

Research has shown that arylidene-isoxazolone compounds, including derivatives of 4-(4-methoxybenzylidene)-3-phenyl-5(4H)-isoxazolone, have been prepared and characterized through crystallographic and theoretical studies. These studies highlighted the compound's structure, vibrational frequencies, atomic orbitals, and potential electrostatic maps, aiming to understand the effect of π-donor methoxy substituents on various properties (Brancatelli et al., 2011).

Nonlinear Optical Properties

Another area of application is in nonlinear optical (NLO) crystals, where isoxazolone-based single crystals, including this compound derivatives, have been grown and characterized. These crystals displayed significant second harmonic generation (SHG) effects, indicating their potential in NLO applications (Zhang et al., 2015).

Anticancer and Antibacterial Activities

Research has also been conducted on the synthesis, structure, and spectroscopic properties of compounds related to this compound, evaluating their potential in medical applications such as anticancer and antibacterial activities. These studies highlight the biological activities of these compounds, suggesting their utility in developing therapeutic agents (Hu & Chen, 2015).

Anticorrosion Agent

The compound has been investigated for its potential as an anticorrosion agent for carbon steel in acidic environments, showcasing its effectiveness in protecting metal surfaces. This application is crucial for industries looking to mitigate corrosion-related damages (Alhaffar et al., 2019).

Antioxidant Activity

Compounds derived from this compound have been isolated and identified for their strong antioxidant activity, underscoring their potential in addressing oxidative stress-related conditions (Chung & Shin, 2007).